Cas no 194-08-1 (Pyrido[2,3,4,5-lmn]phenanthridine)
194-08-1 structure
Product Name:Pyrido[2,3,4,5-lmn]phenanthridine
Pyrido[2,3,4,5-lmn]phenanthridine Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3,4,5-lmn]phenanthridine
- NSC152139
- SCHEMBL4454194
- 4,9-diazapyrene
- SCHEMBL4454196
- DTXSID40941100
- NSC-152139
- 194-08-1
-
- Inchi: 1S/C14H8N2/c1-3-9-7-16-12-6-2-4-10-8-15-11(5-1)13(9)14(10)12/h1-8H
- InChI Key: DFYFVYVFAUKWIH-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=C3C2=C2C=1C=CC=C2C=N3
Computed Properties
- Exact Mass: 204.06884
- Monoisotopic Mass: 204.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrido[2,3,4,5-lmn]phenanthridine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
194-08-1 (Pyrido[2,3,4,5-lmn]phenanthridine) Related Products
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- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
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- 224-42-0(Dibenza,jacridine)
- 230-27-3(7,8-Benzoquinaline)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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